Cas no 1857986-07-2 (2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine)

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine is a chiral amine compound featuring a methoxy-substituted ethanamine backbone attached to a 2-methylcyclohexyl group. This structure imparts steric and electronic properties that make it valuable in asymmetric synthesis and pharmaceutical intermediates. The cyclohexyl moiety enhances lipophilicity, while the methoxy group can influence reactivity and solubility. Its chiral center allows for potential use in enantioselective catalysis or as a building block for bioactive molecules. The compound’s stability and functional group compatibility make it suitable for further derivatization in medicinal chemistry and fine chemical applications. Proper handling under inert conditions is recommended due to its amine functionality.
2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine structure
1857986-07-2 structure
Product Name:2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine
CAS No:1857986-07-2
MF:C10H21NO
MW:171.279843091965
CID:5696921
PubChem ID:130965318
Update Time:2025-05-03

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1857986-07-2
    • 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine
    • EN300-1294152
    • Cyclohexaneethanamine, β-methoxy-2-methyl-
    • Inchi: 1S/C10H21NO/c1-8-5-3-4-6-9(8)10(7-11)12-2/h8-10H,3-7,11H2,1-2H3
    • InChI Key: MSHMQFRBSQVIQO-UHFFFAOYSA-N
    • SMILES: O(C)C(CN)C1CCCCC1C

Computed Properties

  • Exact Mass: 171.162314293g/mol
  • Monoisotopic Mass: 171.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.908±0.06 g/cm3(Predicted)
  • Boiling Point: 243.0±13.0 °C(Predicted)
  • pka: 8.68±0.10(Predicted)

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1294152-0.05g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
0.05g
$888.0 2023-06-06
Enamine
EN300-1294152-0.1g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
0.1g
$930.0 2023-06-06
Enamine
EN300-1294152-0.25g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
0.25g
$972.0 2023-06-06
Enamine
EN300-1294152-0.5g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
0.5g
$1014.0 2023-06-06
Enamine
EN300-1294152-1.0g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
1g
$1057.0 2023-06-06
Enamine
EN300-1294152-2.5g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
2.5g
$2071.0 2023-06-06
Enamine
EN300-1294152-5.0g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
5g
$3065.0 2023-06-06
Enamine
EN300-1294152-10.0g
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
10g
$4545.0 2023-06-06
Enamine
EN300-1294152-50mg
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
50mg
$768.0 2023-09-30
Enamine
EN300-1294152-100mg
2-methoxy-2-(2-methylcyclohexyl)ethan-1-amine
1857986-07-2
100mg
$804.0 2023-09-30

Additional information on 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine

Professional Introduction to 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine (CAS No. 1857986-07-2)

2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1857986-07-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif comprising a methoxy group and a 2-methylcyclohexyl side chain, has garnered attention due to its potential pharmacological properties and its utility as a building block in the synthesis of more complex bioactive molecules.

The structural framework of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine consists of an ethylamine backbone modified at the second carbon atom by both a methoxy substituent and a bulky 2-methylcyclohexyl group. This configuration imparts distinct steric and electronic characteristics to the molecule, which can influence its interactions with biological targets. The presence of the methoxy group, an electron-withdrawing moiety, may modulate the reactivity and binding affinity of the compound, while the rigid 2-methylcyclohexyl ring provides steric hindrance that could be exploited to optimize pharmacokinetic profiles.

In recent years, there has been growing interest in designing molecules with specific structural features to enhance their biological activity. The combination of a methoxy group and a bulky cycloalkyl substituent in 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine aligns with current trends in drug discovery, where such structural motifs are often employed to improve solubility, metabolic stability, and target specificity. For instance, similar scaffolds have been explored in the development of central nervous system (CNS) drugs, where the balance between lipophilicity and polarizability is critical for blood-brain barrier penetration.

One of the most compelling aspects of 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged analogous compounds in the development of novel therapeutic agents targeting various disease pathways. The amine functionality at the first carbon atom allows for further derivatization through reactions such as acylation, alkylation, or coupling with heterocyclic systems, enabling the creation of diverse chemical libraries for high-throughput screening.

The pharmacological profile of CAS No. 1857986-07-2 has been subject to preliminary investigations in academic research circles. Studies suggest that derivatives bearing similar structural features may exhibit properties relevant to inflammation modulation, neuroprotection, or even oncology applications. While comprehensive clinical data on this specific compound is limited at this time, its molecular design suggests a promising avenue for further exploration. The integration of computational modeling techniques has further enhanced the understanding of how subtle modifications to this core structure can influence biological outcomes.

Advances in synthetic methodologies have also contributed to the growing utility of compounds like 2-Methoxy-2-(2-methylcyclohexyl)ethan-1-amine. Modern techniques such as asymmetric synthesis and flow chemistry have enabled more efficient and scalable production processes, making it feasible to explore larger chemical spaces derived from this scaffold. These advancements are particularly relevant in medicinal chemistry pipelines where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The role of bioinformatics and machine learning in drug discovery has also highlighted the importance of structural features like those present in CAS No. 1857986-07-2. By analyzing large datasets containing known bioactive molecules, computational tools can predict potential therapeutic targets for novel compounds. The unique combination of functional groups in this molecule makes it an attractive candidate for such analyses, potentially uncovering new therapeutic applications or refining existing hypotheses about its mechanism of action.

In conclusion, 1857986-07 - 1857986 -07 - CAS No. - CAS No. 1857986MethoxyMethylcyclohexyl ethan1-amine, with its distinctive structural attributes,Methoxy,,Methylcyclohexyl, offers a compelling platform for pharmaceutical innovation. Ongoing research continues to elucidate its potential applications and refine synthetic strategies for its utilization in drug development programs. As our understanding of molecular interactions advances,CAS No.,Methoxy,Methylcyclohexyl,and their synergistic effects will undoubtedly play a pivotal role in shaping future therapeutic interventions across multiple disease areas.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited